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Compound of Interest

Dimethyl 1,5-
Compound Name: )
naphthalenedisulfonate

Cat. No.: B1361604

In-Depth Technical Guide to Dimethyl 1,5-
Naphthalenedisulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Dimethyl 1,5-naphthalenedisulfonate. The information is presented to support
research and development activities, particularly in the fields of chemistry and drug
development.

Core Physical and Chemical Properties

Dimethyl 1,5-naphthalenedisulfonate is a diester derivative of 1,5-naphthalenedisulfonic
acid. It is also known by its synonym, 1,5-naphthalenedisulfonic acid dimethyl ester[1][2]. The
compound presents as a white to almost white powder or crystalline solid[2].

Quantitative Data Summary

For ease of comparison and reference, the key quantitative physical and chemical properties of
Dimethyl 1,5-naphthalenedisulfonate are summarized in the table below. It is important to
note that experimental data for certain properties, such as boiling point and density, are not
readily available in the cited literature.
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Property Value Source(s)
CAS Number 20779-13-9 [11[2]
Molecular Formula C12H1206S2 [1]
Molecular Weight 316.34 g/mol
Appearance White to almost white powder 2]

to crystal
Melting Point 201.0to 205.0 °C [2]
Boiling Point Data not available
Density Data not available
Solubility Data not available

Experimental Protocols
Synthesis of Dimethyl 1,5-Naphthalenedisulfonate

A detailed, peer-reviewed experimental protocol for the direct synthesis of Dimethyl 1,5-

naphthalenedisulfonate could not be identified in the available literature. However, the

synthesis would logically proceed via the esterification of 1,5-naphthalenedisulfonic acid with

methanol. This type of reaction is typically acid-catalyzed.

A general conceptual workflow for such a synthesis is presented below. This is a theoretical

pathway and would require optimization and validation in a laboratory setting.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of Dimethyl 1,5-naphthalenedisulfonate.

Analytical Characterization

The primary method for the structural confirmation and purity assessment of Dimethyl 1,5-
naphthalenedisulfonate is Nuclear Magnetic Resonance (NMR) spectroscopy.

Proton NMR (*H NMR): The *H NMR spectrum is a key analytical tool for confirming the
structure of the compound. While specific spectral data with peak assignments were not
available in the searched literature, a representative spectrum can be obtained from chemical
suppliers.
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Gas Chromatography (GC): Purity analysis of Dimethyl 1,5-naphthalenedisulfonate is often
performed using Gas Chromatography, with a typical purity specification of greater than 98.0%

2].

Reactivity and Stability

Detailed studies on the specific reactivity and stability of Dimethyl 1,5-
naphthalenedisulfonate are not extensively documented in the public domain. General
chemical principles suggest that as a sulfonate ester, it would be susceptible to hydrolysis
under strong acidic or basic conditions, yielding 1,5-naphthalenedisulfonic acid and methanol.
The compound is expected to be stable under standard storage conditions, away from strong
oxidizing agents.

Biological Activity and Signaling Pathways

Currently, there is no publicly available research detailing the biological activity of Dimethyl
1,5-naphthalenedisulfonate or its involvement in any specific cellular signaling pathways. In
silico studies on naphthalene derivatives have explored their potential for various
pharmacological activities, including anticancer properties[3]. However, these are general
studies on the broader class of compounds and do not provide specific data for Dimethyl 1,5-
naphthalenedisulfonate.

Due to the absence of experimental data on its biological effects, no diagrams of signaling
pathways or experimental workflows involving this specific compound can be provided at this
time.

Conclusion

Dimethyl 1,5-naphthalenedisulfonate is a well-defined chemical entity with established basic
physical properties. However, a significant gap exists in the scientific literature regarding its
detailed synthesis protocol, comprehensive quantitative properties, and, most notably, its
biological activity and potential applications in drug development. Further research is required
to elucidate these aspects and to explore the potential of this compound in a biological or
pharmaceutical context. Researchers interested in this molecule are encouraged to perform
exploratory studies to determine its bioactivity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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